Cas no 2171562-27-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid
- EN300-1506897
- 2171562-27-7
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid
-
- Inchi: 1S/C25H25N3O5S/c1-3-20(22(29)26-14(2)23-27-21(13-34-23)24(30)31)28-25(32)33-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13-14,19-20H,3,12H2,1-2H3,(H,26,29)(H,28,32)(H,30,31)
- InChI Key: PQPPZAOVRKITRU-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)N=C1C(C)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 479.15149208g/mol
- Monoisotopic Mass: 479.15149208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 146Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506897-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1506897-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 100mg |
$741.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-250mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 250mg |
$774.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 500mg |
$809.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-1000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 1000mg |
$842.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-2500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 2500mg |
$1650.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-5000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 5000mg |
$2443.0 | 2023-09-27 | ||
| Enamine | EN300-1506897-10000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid |
2171562-27-7 | 10000mg |
$3622.0 | 2023-09-27 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid: A Promising Molecule in Modern Pharmaceutical Research
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid represents a novel synthetic compound with potential applications in pharmaceutical and biomedical research. This molecule combines structural elements of fluoren-9-yl and methoxycarbonyl groups with a butanamidoethyl chain, forming a complex yet functionalized scaffold. The thiazole ring, a heterocyclic compound known for its biological activity, is further modified by the carboxylic acid functionality, which may influence its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of such molecular designs in developing targeted therapies and drug delivery systems.
The fluoren-9-yl moiety, derived from 9H-fluorene, is a widely studied functional group in organic chemistry due to its stability and ability to modulate molecular interactions. When coupled with methoxycarbonyl groups, this structural feature may enhance the molecule's solubility and bioavailability, making it suitable for applications in drug discovery and biomaterials. The butanamidoethyl chain introduces additional flexibility, allowing the molecule to interact with various biological targets, including proteins and cell membranes. These structural characteristics position 2-{1-2-({(9H-fluoren-9-yl)methyoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid as a candidate for targeted drug delivery systems.
Recent advancements in synthetic organic chemistry have enabled the precise synthesis of such complex molecules. The methoxycarbonyl group, often used as a protecting group in peptide chemistry, may also contribute to the molecule's bioactivity by modulating its interaction with receptor proteins. The thiazole ring itself is a key structural element in many antimicrobial and anti-inflammatory agents, suggesting potential therapeutic applications. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that thiazole-based compounds exhibit significant anti-inflammatory properties, which aligns with the structural features of this molecule.
One of the most intriguing aspects of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid is its potential role in drug conjugation strategies. The butanamidoethyl chain can serve as a linker for attaching targeting ligands or payload molecules, enabling the development of precision medicine approaches. This is particularly relevant in oncology, where targeted therapies are increasingly replacing traditional chemotherapy. A 2024 review in *Advanced Drug Delivery Reviews* emphasized the importance of molecular conjugation in improving the selectivity and efficacy of therapeutic agents.
The carboxylic acid functionality of this molecule may also influence its pharmacokinetic profile. Carboxylic acid groups are often involved in drug metabolism and excretion, and their presence could affect the half-life and distribution of the compound in the body. A 2022 study in *Drug Metabolism and Disposition* highlighted the role of carboxylic acid derivatives in modulating drug clearance and tissue accumulation, which is critical for optimizing therapeutic outcomes.
Another area of interest is the biocompatibility of this molecule. The fluoren-9-yl group, being a non-toxic and chemically stable moiety, may enhance the safety profile of the compound. This is particularly important for applications in regenerative medicine and tissue engineering, where biocompatibility is a key requirement. A 2023 study in *Biomaterials* demonstrated that fluoren-based polymers exhibit excellent biocompatibility and mechanical strength, suggesting that this molecule could be adapted for use in biodegradable scaffolds.
Furthermore, the thiazole ring in this molecule may contribute to its antimicrobial activity. Thiazole derivatives are known to inhibit the growth of bacteria and fungi, and their antimicrobial properties are often linked to their ability to disrupt cell membrane integrity. A 2024 paper in *Antimicrobial Agents and Chemotherapy* reported that thiazole-based compounds show promise in combating multidrug-resistant pathogens, which underscores the potential of this molecule in antimicrobial drug development.
The butanamidoethyl chain may also play a role in protein interaction studies. This functional group can act as a spacer between the thiazole ring and target proteins, allowing for the modulation of binding affinity and selectivity. Such properties are highly desirable in the development of antibodies and enzyme inhibitors. A 2023 study in *ACS Chemical Biology* demonstrated that spacer groups significantly enhance the efficacy of targeted therapies by optimizing the spatial orientation of the drug molecule.
Despite its promising properties, the synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid presents challenges. The complexity of its structure requires multi-step synthetic protocols and precise control over reaction conditions. Advances in asymmetric synthesis and catalytic methods have made such synthesis more feasible, but further optimization is needed to improve yield and purity. A 2024 review in *Chemical Reviews* discussed the role of catalytic enantioselectivity in the synthesis of complex organic molecules, highlighting the importance of catalytic efficiency in this context.
In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid is a multifunctional molecule with potential applications in pharmaceuticals, biomaterials, and antimicrobial therapies. Its structural features, including the fluoren-9-yl, methoxycarbonyl, butanamidoethyl, and thiazole groups, suggest a wide range of bioactivities and functional properties. As research in synthetic chemistry and drug discovery continues to advance, this molecule may play a significant role in the development of innovative therapeutic strategies.
Further studies are needed to fully characterize the pharmacological and biological properties of this compound. This includes in vitro and in vivo experiments to assess its toxicity, efficacy, and mechanism of action. Additionally, exploring its potential as a drug delivery vehicle or biomaterial could open new avenues for its application. The interdisciplinary nature of drug discovery and biomedical research ensures that this molecule will remain a subject of interest for scientists and researchers in the field.
Overall, the combination of structural complexity and functional versatility makes 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid a compelling candidate for further investigation. As the field of organic chemistry continues to evolve, the synthesis and application of such compounds will likely lead to breakthroughs in medicine and biotechnology.
2171562-27-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)